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Compound of Interest

Compound Name: 3-Phenylpropyl cinnamate

Cat. No.: B086016

Essential guidance for the safe and compliant disposal of 3-Phenylpropyl cinnamate,
ensuring the safety of laboratory personnel and environmental protection.

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical waste is a critical component of laboratory safety and regulatory
compliance. This document provides a detailed, step-by-step procedure for the disposal of 3-
Phenylpropyl cinnamate, a combustible, solid organic compound commonly used as a
fragrance and flavoring agent. While not classified as a hazardous substance under the
Globally Harmonized System (GHS), adherence to proper disposal protocols is essential to
maintain a safe working environment and prevent environmental contamination.[1]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles, a lab coat, and chemical-resistant gloves.
Handle 3-Phenylpropyl cinnamate in a well-ventilated area or under a fume hood to avoid
inhalation of any dust or vapors.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 3-Phenylpropyl
cinnamate, which are pertinent to its safe handling and disposal.
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Property Value

CAS Number 122-68-9[2][3]

Molecular Formula C18H1802[1][2]

Molecular Weight 266.33 g/mol [1]

Appearance Colorless to pale yellow solid or liquid[4]
Odor Sweet, floral-fruity, balsamic[5]

Boiling Point 420.2°C at 760 mmHg[3]

Flash Point >100°C (>212°F)

Water Solubility Insoluble[2][5]

GHS Hazard Classification Not classified as hazardous|[1]

Step-by-Step Disposal Protocol

The recommended disposal method for 3-Phenylpropyl cinnamate is through a licensed
chemical waste disposal contractor, typically involving incineration.[6][7] Do not dispose of this
chemical down the drain or in regular solid waste, as it is an organic substance and insoluble in
water.

Experimental Protocol for Waste Collection and Disposal:
e Segregation:

o Collect waste 3-Phenylpropyl cinnamate and any materials contaminated with it (e.g.,
weighing boats, gloves, filter paper) separately from other waste streams.

o Designate a specific, sealed container for "Non-halogenated Solid Organic Waste."
o Container Selection and Labeling:

o Use a chemically compatible, leak-proof container with a secure lid. A high-density
polyethylene (HDPE) or glass container is suitable.
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o Clearly label the container with "Waste 3-Phenylpropyl Cinnamate" and the date
accumulation started. Ensure the label is legible and securely affixed.

e Accumulation in the Laboratory:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o Keep the container closed at all times, except when adding waste.
o Ensure the storage area is away from sources of ignition, as the material is combustible.

o Request for Disposal:

o Once the container is full, or if the waste has been accumulated for a period defined by
your institution's policy (typically not exceeding one year), arrange for pickup by your
institution's Environmental Health and Safety (EHS) department or a contracted chemical
waste disposal service.

o Follow your institution's specific procedures for requesting a waste pickup, which may
involve an online form or a direct call to the EHS office.

e Documentation:

o Maintain a log of the chemical waste generated, including the name of the chemical,
guantity, and date of disposal request. This is good laboratory practice and may be
required for regulatory compliance.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 3-Phenylpropyl cinnamate.
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Disposal Workflow for 3-Phenylpropyl Cinnamate

Start: Waste 3-Phenylpropyl Cinnamate Generated

Assess Waste Type
(Solid, Contaminated Materials)

Collect in a Designated
‘Non-halogenated Solid Organic Waste'
Container

Label Container Clearly:
'Waste 3-Phenylpropyl Cinnamate'
and Accumulation Start Date

Store in a Designated
Satellite Accumulation Area

Container Full or
Accumulation Time Limit Reached?

Request Pickup by
EHS or Licensed Waste Contractor

End: Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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